4-(4-Oxo-4-piperidin-1-ylbutyl)-3-thiophen-2-yl-1,2,4-oxadiazol-5-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(4-Oxo-4-piperidin-1-ylbutyl)-3-thiophen-2-yl-1,2,4-oxadiazol-5-one is a compound that has been extensively studied for its potential applications in scientific research. It is a heterocyclic compound that contains both oxygen and nitrogen atoms in its structure, making it useful for a variety of applications. In
Mechanism of Action
The mechanism of action of 4-(4-Oxo-4-piperidin-1-ylbutyl)-3-thiophen-2-yl-1,2,4-oxadiazol-5-one is not fully understood, but it is believed to work by inhibiting certain enzymes and proteins in the body. Specifically, it has been shown to inhibit the activity of the enzyme phosphodiesterase-4 (PDE4), which is involved in the regulation of inflammation and immune responses in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(4-Oxo-4-piperidin-1-ylbutyl)-3-thiophen-2-yl-1,2,4-oxadiazol-5-one are still being studied. However, it has been shown to have anti-inflammatory and anti-cancer properties, as well as potential neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(4-Oxo-4-piperidin-1-ylbutyl)-3-thiophen-2-yl-1,2,4-oxadiazol-5-one in lab experiments is its potential as a new drug candidate for the treatment of various diseases. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for research on 4-(4-Oxo-4-piperidin-1-ylbutyl)-3-thiophen-2-yl-1,2,4-oxadiazol-5-one. One area of interest is in the development of new drugs for the treatment of cancer and neurological disorders. Additionally, more research is needed to fully understand the compound's mechanism of action and potential side effects. Finally, there is potential for the compound to be used in the development of new diagnostic tools for the detection of certain diseases.
Synthesis Methods
The synthesis of 4-(4-Oxo-4-piperidin-1-ylbutyl)-3-thiophen-2-yl-1,2,4-oxadiazol-5-one is typically carried out using a multi-step process that involves the reaction of various chemical reagents. One common method involves the reaction of 4-piperidone hydrochloride with 4-bromobutyl isocyanate to form an intermediate compound. This intermediate is then reacted with thiophene-2-carboxylic acid to form the final product.
Scientific Research Applications
The compound 4-(4-Oxo-4-piperidin-1-ylbutyl)-3-thiophen-2-yl-1,2,4-oxadiazol-5-one has been studied for its potential applications in a variety of scientific research fields. One area of interest is in the development of new drugs for the treatment of various diseases. The compound has been shown to have potential as an anti-cancer agent, as well as a treatment for neurological disorders such as Alzheimer's disease.
properties
IUPAC Name |
4-(4-oxo-4-piperidin-1-ylbutyl)-3-thiophen-2-yl-1,2,4-oxadiazol-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O3S/c19-13(17-8-2-1-3-9-17)7-4-10-18-14(16-21-15(18)20)12-6-5-11-22-12/h5-6,11H,1-4,7-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIASCQLICXUYHS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)CCCN2C(=NOC2=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.